Cas no 68449-74-1 (N-methyl-1,2-thiazol-3-amine)

• Product Name: N-methyl-1,2-thiazol-3-amine
• CAS No: 68449-74-1
• MF: C₄H₆N₂S
• MW: 114.168838977814
• MDL: MFCD19217727
• CID: 5618238
• PubChem ID: 12436999
• Update Time: 2023-11-27

N-methyl-1,2-thiazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Isothiazolamine, N-methyl-
• SCHEMBL84674
• N-methyl-1,2-thiazol-3-amine
• AKOS006359044
• EN300-2975502
• N-Methylisothiazol-3-amine
• 68449-74-1

• MDL： MFCD19217727
• Inchi： 1S/C4H6N2S/c1-5-4-2-3-7-6-4/h2-3H,1H3,(H,5,6)
• InChI Key： PTOSEJFVICJHJS-UHFFFAOYSA-N
• SMILES： S1C=CC(NC)=N1

Computed Properties

• Exact Mass: 114.02516937g/mol
• Monoisotopic Mass: 114.02516937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 57.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• Density: 1.246±0.06 g/cm3(Predicted)
• Boiling Point: 115.2±23.0 °C(Predicted)
• pka: 5.75±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Aminothiazoles